6-(3,4-Diethoxyphenyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H25N5O4S2
• Molecular Weight: 451.6 g/mol
• IUPAC Name: 6-(3,4-diethoxyphenyl)-3-(1-methylsulfonylpiperidin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H25N5O4S2/c1-4-27-15-9-8-13(11-16(15)28-5-2)18-22-24-17(20-21-19(24)29-18)14-7-6-10-23(12-14)30(3,25)26/h8-9,11,14H,4-7,10,12H2,1-3H3
• InChI Key: XALNCABAAOMJHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C4CCCN(C4)S(=O)(=O)C)OCC

Description

The compound 6-(3,4-Diethoxyphenyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole belongs to the triazolo-thiadiazole family, characterized by a fused bicyclic core structure. Its 6-position is substituted with a 3,4-diethoxyphenyl group, while the 3-position features a 1-(methylsulfonyl)-3-piperidinyl moiety.

Biological Activity

6-(3,4-Diethoxyphenyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex organic compound that has garnered attention for its potential biological activities. This article reviews its synthesis, biological properties, and mechanisms of action based on diverse scientific literature.

Chemical Structure and Properties

The compound's structural formula is represented as follows:

• Molecular Formula : C19H23N5O4S2
• Molecular Weight : 449.6 g/mol
• IUPAC Name : 6-(3,4-diethoxyphenyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Synthesis

The synthesis of this compound typically involves multiple steps, including the formation of the triazolo-thiadiazole core and the introduction of functional groups such as the diethoxyphenyl and methylsulfonyl piperidine. Common reagents include organic solvents and catalysts under controlled temperature and pressure conditions to optimize yield and purity.

Anticancer Activity

Research has demonstrated that compounds in the triazolo-thiadiazole class exhibit significant anticancer properties. For instance:

• A study indicated that derivatives with similar structures showed inhibition of cancer cell proliferation through apoptosis induction and cell cycle arrest mechanisms .
• Molecular docking studies suggest that these compounds can bind to specific targets involved in cancer progression .

Anti-inflammatory Effects

Several studies have highlighted the anti-inflammatory potential of triazolo-thiadiazoles:

• Compounds related to this structure have been shown to inhibit pro-inflammatory cytokines in vitro, suggesting a mechanism that could be leveraged for therapeutic applications in inflammatory diseases .

Antimicrobial Properties

The antimicrobial efficacy of similar compounds has been documented:

• In vitro studies revealed that triazolo-thiadiazoles exhibit activity against various bacterial strains. For example, derivatives were effective against Staphylococcus aureus and Escherichia coli .

The biological activity of 6-(3,4-Diethoxyphenyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is primarily attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes critical for tumor growth and inflammation.
• Receptor Modulation : It could modulate receptor activity involved in pain pathways or immune responses.

Case Studies

A review of literature reveals several case studies focusing on the biological activity of triazolo-thiadiazoles:

Study	Findings
	Demonstrated significant anticancer activity in vitro against various cancer cell lines.
	Showed potent anti-inflammatory effects by inhibiting TNF-alpha production.
	Identified potential binding sites through molecular docking simulations indicating high affinity for certain kinases.

Comparison with Similar Compounds

Key Observations :

• Electron-Donating Groups : Methoxy/ethoxy substituents (e.g., 20a, 9a) improve solubility and may enhance interactions with polar enzyme pockets .
• Bulky Substituents : Naphthoxy (3b) or perfluorophenyl (109) groups may reduce metabolic degradation but increase steric hindrance .

Key Observations :

• Synthesis Methods : Conventional reflux with POCl₃ () or microwave irradiation () are common. The latter enhances efficiency and yield .
• Thermal Stability : Higher melting points (e.g., 200°C for 20d) correlate with crystalline purity and stability .

Table 3: Reported Bioactivities of Triazolo-Thiadiazole Derivatives

Compound Name/ID	Bioactivity	Mechanism/Target	Potency (e.g., IC₅₀, MIC)	Reference
Target Compound	Not reported (inferred antifungal)	14-α-demethylase lanosterol (predicted)	—	—
3g ()	Antimicrobial (E. coli, S. aureus)	Cell wall synthesis inhibition	MIC = 3.13–6.25 mg/L
3b ()	Anti-inflammatory (COX inhibition)	Reduced ulcerogenicity vs. naproxen	75% edema inhibition
3g ()	Anticancer (Cytotoxicity)	Apoptosis induction	IC₅₀ = 8.2 μM (HeLa)
9 derivatives ()	Antifungal (Molecular docking)	14-α-demethylase lanosterol	Docking score = -9.2 kcal/mol

Key Observations :

• Antimicrobial Activity : Pyrazole-substituted derivatives (e.g., 3g) show MIC values comparable to chloramycin .
• Anticancer Potential: Fluorinated biphenyl derivatives (3g) exhibit cytotoxicity via apoptosis .
• SAR Trends : Electron-withdrawing groups (e.g., fluorine) enhance bioavailability, while bulky substituents (e.g., naphthoxy) reduce side effects .

Preparation Methods

From 1,2,4-Triazole Derivatives

• Hydrazinolysis of potassium 3-aroyldithiocarbazates followed by cyclization to form the fused heterocycle.
• Reaction of amino-mercapto-triazoles with electrophilic reagents such as acyl halides or thiocarbonyl chlorides to generate the thiadiazole ring.

From 1,3,4-Thiadiazoles

• Cyclization of 4-amino-5-mercapto-3-substituted s-triazoles with aromatic aldehydes under reflux conditions.
• Condensation of tetrazoles with thiocarbonyl compounds to produce disubstituted derivatives.

Specific Synthesis of 6-(3,4-Diethoxyphenyl)-3-[1-(methylsulfonyl)-4-piperidinyl]triazolothiadiazole

The synthesis of this specific compound involves a multi-step process integrating heterocyclic ring formation, substitution reactions, and functional group modifications.

a. Preparation of the Triazolothiadiazole Core

• The initial step involves synthesizing a triazolothiadiazole ring system via cyclization of a suitable hydrazine derivative with a thiocarbonyl reagent .
• Method: Use of thiocarbonyl chlorides or Lawesson's reagent to cyclize amino- or mercapto-functionalized triazole intermediates (Reference, Scheme 6).

b. Introduction of the 3-Substituted Phenyl Group

• The 3-position of the heterocycle is functionalized with a 3,4-diethoxyphenyl group through electrophilic aromatic substitution or coupling reactions involving aryl halides and metal catalysts (e.g., palladium-catalyzed cross-coupling).

c. Attachment of the Piperidinyl Methylsulfonyl Moiety

• The piperidine ring bearing a methylsulfonyl group is introduced via nucleophilic substitution or amide coupling with the heterocyclic core.
• The methylsulfonyl group is typically added through oxidation of a methylthio precursor or direct sulfonylation using methylsulfonyl chloride .

d. Final Assembly

• The complete molecule is assembled via sequential reactions involving amide bond formation , alkylation , and oxidation steps to introduce the methylsulfonyl group.

Research-Backed Synthesis Data and Tables

Step	Reagents	Conditions	Yield	Reference
Cyclization to form heterocycle	Lawesson's reagent or thiocarbonyl chloride	Reflux, inert atmosphere	70-85%
Phenyl substitution	Aryl halide (e.g., 3,4-diethoxyphenyl bromide)	Pd-catalyzed cross-coupling	65-78%
Piperidine attachment	Piperidine derivative with methylsulfonyl chloride	Room temperature, basic conditions	60-70%
Final functionalization	Oxidation with m-chloroperbenzoic acid or similar	Mild conditions	55-65%	,

Note: Exact yields depend on specific reaction conditions and purification methods.

Notes on Reaction Conditions and Optimization

• Solvent Choice: Polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are preferred for cross-coupling and cyclization steps.
• Catalysts: Palladium-based catalysts (e.g., Pd(PPh₃)₄) are commonly employed for aromatic substitution.
• Temperature: Reactions are typically conducted between 80°C and 120°C for cyclization, with careful control to prevent decomposition.
• Purification: Techniques such as column chromatography or recrystallization are used to isolate high-purity products.

Summary of the Synthetic Route

Stage	Description	Key Reagents	Conditions	Purpose
1	Synthesis of heterocyclic core	Amino- or mercapto-triazoles + thiocarbonyl reagents	Reflux, inert atmosphere	Core ring formation
2	Aromatic substitution	3,4-diethoxyphenyl halides	Pd-catalyzed cross-coupling	Phenyl group attachment
3	Piperidine derivatization	Piperidine + methylsulfonyl chloride	Room temperature	Sulfonyl group introduction
4	Final assembly	Coupling reagents, oxidation agents	Mild heating	Complete molecule formation

Q & A

Q. Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₂₂H₂₈N₅O₄S₂
Molecular Weight	~514.6 g/mol
logP (Predicted)	3.5 ± 0.3
Aqueous Solubility (25°C)	<10 µg/mL (pH 7.4)

Q. Table 2: Synthetic Optimization Parameters

Step	Optimal Conditions	Yield (%)
Cyclization	K₂CO₃, EtOH, reflux, 12 h	55–60
Sulfonylation	CH₂Cl₂, DMAP, rt, 6 h	70–75
Purification	Silica gel (EtOAc/hexane, 1:3)	95% Purity